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Introduction
PPG-26-Buteth-26 is a synthetic copolymer of polypropylene glycol and polyethylene glycol

ether of butyl alcohol. It is a versatile ingredient utilized across the pharmaceutical and

cosmetic industries primarily for its surfactant, emulsifying, and solubilizing properties.[1][2]

This technical guide provides an in-depth overview of the physical and chemical properties of

PPG-26-Buteth-26, along with detailed experimental protocols for their determination and a

discussion of its applications in research and drug development.

Chemical Identity and Synthesis
PPG-26-Buteth-26 is a random linear copolymer.[3] The numbers in its name indicate the

average number of repeating propylene glycol (PPG) and buteth (polyoxyethylene ether of

butyl alcohol) units, which are 26 for each.[4]

Synthesis: The synthesis of PPG-26-Buteth-26 is typically achieved through the anionic

polymerization of propylene oxide and ethylene oxide, initiated by butyl alcohol.[1][3] Strong

bases like potassium hydroxide are often used as catalysts.[1] The reaction involves the
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sequential addition of the alkylene oxide monomers to the butanol initiator, resulting in a

polymer with a random distribution of oxypropylene and oxyethylene units.[1][3]

The synthesis process can be visualized as follows:
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Anionic PolymerizationPropylene Oxide &
 Ethylene Oxide Monomers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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